1-{1-[(1E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent-1-en-3-yl]-1H-tetrazol-5-yl}-N,N-dimethylcyclopentanamine

Catalog No.
S16159990
CAS No.
M.F
C21H29Cl2N5
M. Wt
422.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-{1-[(1E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent...

Product Name

1-{1-[(1E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent-1-en-3-yl]-1H-tetrazol-5-yl}-N,N-dimethylcyclopentanamine

IUPAC Name

1-[1-[(E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent-1-en-3-yl]tetrazol-5-yl]-N,N-dimethylcyclopentan-1-amine

Molecular Formula

C21H29Cl2N5

Molecular Weight

422.4 g/mol

InChI

InChI=1S/C21H29Cl2N5/c1-20(2,3)18(11-9-15-8-10-16(22)14-17(15)23)28-19(24-25-26-28)21(27(4)5)12-6-7-13-21/h8-11,14,18H,6-7,12-13H2,1-5H3/b11-9+

InChI Key

HMFZJGNSWBAPTK-PKNBQFBNSA-N

Canonical SMILES

CC(C)(C)C(C=CC1=C(C=C(C=C1)Cl)Cl)N2C(=NN=N2)C3(CCCC3)N(C)C

Isomeric SMILES

CC(C)(C)C(/C=C/C1=C(C=C(C=C1)Cl)Cl)N2C(=NN=N2)C3(CCCC3)N(C)C

XLogP3

5.8

Hydrogen Bond Acceptor Count

4

Exact Mass

421.1800013 g/mol

Monoisotopic Mass

421.1800013 g/mol

Heavy Atom Count

28

Dates

Modify: 2024-08-15

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